Cas no 1803832-41-8 (Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate
• CAS No: 1803832-41-8
• MF: C₁₀H₈Br₂F₂O₃
• MW: 373.973528862
• CID: 4974348
• Update Time: 2025-06-12

Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate

• Inchi： 1S/C10H8Br2F2O3/c1-2-16-9(15)8-6(11)3-5(4-7(8)12)17-10(13)14/h3-4,10H,2H2,1H3
• InChI Key： PUFOOAGEBQDVDM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(=O)OCC)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate

Research Brief on Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate (CAS: 1803832-41-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate (CAS: 1803832-41-8) is a synthetic aromatic ester compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of halogenated benzoate derivatives, characterized by the presence of two bromine atoms at the 2- and 6-positions and a difluoromethoxy group at the 4-position of the benzene ring. The ethyl ester moiety further enhances its physicochemical properties, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthetic routes and optimization of Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate, with particular emphasis on its role as a key intermediate in the preparation of bioactive molecules. Researchers have developed efficient multi-step synthesis protocols involving bromination, etherification, and esterification reactions, achieving high yields and purity. The compound's stability under various conditions has been investigated, demonstrating its suitability for further chemical modifications and derivatization.

In pharmacological research, preliminary screening of Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate has revealed interesting biological activities. The presence of halogen atoms and the difluoromethoxy group has been associated with enhanced membrane permeability and target binding affinity. Current investigations are exploring its potential as a scaffold for developing novel anti-inflammatory and antimicrobial agents, with some derivatives showing promising activity against resistant bacterial strains in in vitro assays.

Structure-activity relationship (SAR) studies have been conducted to understand the contribution of each functional group to the compound's biological properties. The dibromo substitution pattern appears crucial for maintaining molecular rigidity and proper spatial orientation, while the difluoromethoxy group contributes to metabolic stability and improved pharmacokinetic profiles. These findings are guiding the design of new analogs with optimized therapeutic indices.

The compound has also found applications in material science, particularly in the development of specialty chemicals and advanced materials. Its unique electronic properties, resulting from the electron-withdrawing effects of the substituents, make it valuable for creating novel organic semiconductors and liquid crystal materials. Researchers are investigating its potential in optoelectronic devices and as a building block for functional polymers.

From a safety and toxicological perspective, preliminary assessments of Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate indicate that proper handling procedures are required due to its halogenated nature. Current research includes comprehensive toxicity profiling to establish safety parameters for its use in pharmaceutical applications. Environmental fate studies are also underway to assess its biodegradation pathways and ecological impact.

Future research directions for this compound include exploration of its potential in targeted drug delivery systems, where its chemical functionality could be exploited for conjugation with biologics or nanoparticles. Additionally, computational chemistry approaches are being employed to predict its interactions with various biological targets and to design more potent derivatives. The compound's versatility suggests it may play an important role in the development of next-generation therapeutics and functional materials.

In conclusion, Ethyl 2,6-dibromo-4-(difluoromethoxy)benzoate represents an important chemical entity with diverse applications in pharmaceutical research and material science. Ongoing studies continue to uncover new aspects of its chemical behavior and biological potential, positioning it as a valuable tool for innovation in chemical biology and drug discovery. The compound's unique structural features offer multiple opportunities for further exploration and development across various scientific disciplines.